![molecular formula C17H29N7O2 B2840255 2-(3,5-Dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine CAS No. 575471-50-0](/img/structure/B2840255.png)
2-(3,5-Dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine
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Description
2-(3,5-Dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine is a useful research compound. Its molecular formula is C17H29N7O2 and its molecular weight is 363.466. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Nitrosation by Steric Hindrance
This study explored the nitrosation of piperidine and related compounds, observing the reactivity sequence and interpreting results in terms of steric hindrance. It suggests a potential for blocking undesirable mechanisms of N-nitroso compound formation, which could be relevant for compounds with similar structures (González-Mancebo, S., et al., 1997).
Formation of Nitrosamines in Alkaline Conditions
This kinetic study on the nitrosation of secondary amines by nitroalkanes in a strongly basic medium provides insights into nucleophilic attacks and reaction mechanisms, which could inform the chemical handling of complex amines (Calle, E., et al., 1992).
Anticancer Activities of Novel Mannich Bases
Demonstrates the synthesis and evaluation of anticancer activities of novel Mannich bases, derived from hybridizing molecules starting from a compound similar in structure, indicating potential therapeutic applications (Demirci, S., & Demirbas, N., 2019).
Synthesis and Applications in Drug Solubility
Describes efforts to overcome the solubility challenges of drug-like compounds by forming salts, a method that could be applied to improve the solubility of complex chemical entities like the one (Machado, P., et al., 2013).
properties
IUPAC Name |
2-(3,5-dimethylpiperidin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29N7O2/c1-4-21-5-7-22(8-6-21)16-14(24(25)26)15(18)19-17(20-16)23-10-12(2)9-13(3)11-23/h12-13H,4-11H2,1-3H3,(H2,18,19,20) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYDKFBAWCRJPAD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=NC(=NC(=C2[N+](=O)[O-])N)N3CC(CC(C3)C)C |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29N7O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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